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Compound of Interest

Compound Name: Dog-IM4

Cat. No.: B11928210

Disclaimer: This document provides guidance on the proper disposal of the chemical DOG-IM4
based on publicly available information and general laboratory safety protocols. It is not a
substitute for the official Safety Data Sheet (SDS) provided by the manufacturer. Researchers,
scientists, and drug development professionals must consult the complete SDS for DOG-IM4
and their institution's specific hazardous waste management policies before handling or
disposing of this material. DOG-IM4 is a chemical intended for research purposes only and is
not for human or veterinary use.[1][2]

Immediate Safety and Handling Information

DOG-IM4 is an ionizable cationic lipid used in the formulation of lipid nanoparticles (LNPs) for
MRNA delivery.[1][3][4] The product is typically supplied as a solution in ethanol, which is a
highly flammable liquid. All personnel handling DOG-IM4 must be familiar with the potential
hazards and adhere to strict safety protocols.

Key Safety Precautions:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses or goggles, a lab coat, and chemical-resistant gloves.

o Ventilation: Handle the material in a well-ventilated area, preferably within a chemical fume
hood to avoid inhalation of vapors.
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« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. The
ethanol solvent is highly flammable.

» Avoid Contact: Do not ingest, inhale, or allow the substance to come into contact with eyes,
skin, or clothing.

e Hygiene: Wash hands thoroughly after handling.

DOG-IM4 Properties for Safe Handling

The following table summarizes key quantitative data and properties of DOG-IM4 relevant to its
handling and safety.

Property Value | Description Reference

N-[(252)-14-[(92)-9-octadecen-
1-yloxy]-3,6,9,12,16-

Chemical Name pentaoxatetratriacont-25-en-1-
yl]-1H-imidazole-5-

carboxamide

CAS Number 2758097-38-8
Molecular Formula Cs1HosN307
Formula Weight 862.3 g/mol

) Typically supplied as a solution
Physical Form )
in ethanol (e.g., 10 mg/ml).

pKa Apparent pKa = 5.6
Storage Temperature -20°C
Stability > 2 years at -20°C

Step-by-Step Disposal Procedure

As the toxicology and environmental fate of DOG-IM4 are not widely known, it should be
treated as hazardous chemical waste. The following is a general procedural guide for its

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b11928210?utm_src=pdf-body
https://www.benchchem.com/product/b11928210?utm_src=pdf-body
https://www.benchchem.com/product/b11928210?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11928210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

disposal.

Step 1: Waste Identification and Segregation

« |dentify all waste streams containing DOG-IM4. This includes the original vial, unused
solutions, contaminated labware (e.g., pipette tips, tubes), and any personal protective
equipment (PPE) that is grossly contaminated.

o Segregate DOG-IM4 waste from other laboratory waste. It should be collected in a
designated, properly labeled hazardous waste container.

e Due to its ethanol solvent, it should be treated as both a chemical and flammable waste.

Step 2: Waste Collection and Storage

e Collect liquid waste containing DOG-IM4 in a sealable, chemical-resistant container (e.g., a
high-density polyethylene or glass bottle). Ensure the container is compatible with ethanol.

o Collect solid waste (e.g., contaminated gloves, vials, pipette tips) in a separate, clearly
labeled, sealed container or bag.

o Label the waste container clearly with "Hazardous Waste," the full chemical name "DOG-IM4
in ethanol," and any other components in the solution.

o Store the waste container in a designated satellite accumulation area that is secure and
away from ignition sources.

Step 3: Arrange for Professional Disposal

o Contact your institution's Environmental Health and Safety (EHS) department or a certified
hazardous waste disposal contractor to arrange for pickup and disposal.

e Provide the EHS department with the Safety Data Sheet (SDS) for DOG-IM4 and an
accurate description of the waste.

e Do not dispose of DOG-IM4 down the drain or in the regular trash. This is crucial as the
environmental impact is unknown and drain disposal of flammable solvents is typically
prohibited.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b11928210?utm_src=pdf-body
https://www.benchchem.com/product/b11928210?utm_src=pdf-body
https://www.benchchem.com/product/b11928210?utm_src=pdf-body
https://www.benchchem.com/product/b11928210?utm_src=pdf-body
https://www.benchchem.com/product/b11928210?utm_src=pdf-body
https://www.benchchem.com/product/b11928210?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11928210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘/?iESISy& Itjrilcineg

Step 4: Decontamination of Reusable Labware

o For reusable labware, decontamination procedures should be developed. Studies on
cleaning lipid nanoparticles from surfaces have shown that formulated alkaline cleaning
agents can be effective. Consult with your institution's safety office for approved

decontamination protocols.

Experimental Protocols

No specific experimental protocols for the degradation or neutralization of DOG-IM4 for
disposal purposes are available in the public domain. The standard and required procedure is
to dispose of it as hazardous chemical waste through a licensed service.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of DOG-IM4.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b11928210?utm_src=pdf-body
https://www.benchchem.com/product/b11928210?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11928210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation & Handling
Handling DOG-IM4
(in chemical fume hood with PPE)

Generation of Waste
(e.g., unused solution, contaminated tips, vials)

Waste Segrsgation & Collection

Gs the waste liquid or solid’a

Collect in a labeled,
sealed liquid waste container
(flammable chemical waste)

Collect in a labeled,
sealed solid waste container

Storagex& Dispos

Store waste in designated
satellite accumulation area

Contact Environmental Health & Safety (EHS)
for waste pickup

Waste disposed of by

certified hazardous waste contractor

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b11928210?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11928210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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